![molecular formula C16H25NO4S B5810075 4-[(5-tert-butyl-2-ethoxyphenyl)sulfonyl]morpholine](/img/structure/B5810075.png)
4-[(5-tert-butyl-2-ethoxyphenyl)sulfonyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Sulfonamide derivatives, including morpholine-based compounds, play a crucial role in various chemical and pharmaceutical applications due to their versatile chemical properties and biological activities. The specific structure of "4-[(5-tert-butyl-2-ethoxyphenyl)sulfonyl]morpholine" suggests its potential in diverse chemical reactions and interactions, contributing to its significance in research and development.
Synthesis Analysis
The synthesis of sulfonamide derivatives often involves the oxidation of precursors in the presence of arylsulfinic acids, utilizing electrochemical methods for the anodic oxidation to yield the respective sulfonamide derivatives. A Michael-type addition reaction is a common pathway for the formation of these compounds, with variations in the exerted potentials allowing for the isolation of different types of products (Beiginejad & Nematollahi, 2014).
Molecular Structure Analysis
The molecular structure of sulfonamide derivatives, including morpholine-based compounds, is characterized by X-ray diffraction studies, providing insights into the lattice parameters, and confirming the monoclinic system of such compounds. The structural details are crucial for understanding the compound's chemical behavior and interactions (Mamatha S.V et al., 2019).
Chemical Reactions and Properties
Sulfonamide derivatives undergo various chemical reactions, including nucleophilic displacement, and have shown modulating activity against standard and multi-resistant strains of microorganisms. Their reactivity is influenced by the presence of the morpholine group, known for its antimicrobial properties (Oliveira et al., 2015).
Safety and Hazards
properties
IUPAC Name |
4-(5-tert-butyl-2-ethoxyphenyl)sulfonylmorpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO4S/c1-5-21-14-7-6-13(16(2,3)4)12-15(14)22(18,19)17-8-10-20-11-9-17/h6-7,12H,5,8-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJKDNEFJZLRUDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(C)(C)C)S(=O)(=O)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Tert-butyl-2-ethoxybenzenesulfonyl)morpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.